Cas no 2229164-27-4 (4-(1-amino-3,3-difluorocyclobutyl)benzene-1,2-diol)

• Product Name: 4-(1-amino-3,3-difluorocyclobutyl)benzene-1,2-diol
• CAS No: 2229164-27-4
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 6304380
• PubChem ID: 165855537
• Update Time: 2025-05-19

4-(1-amino-3,3-difluorocyclobutyl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-3,3-difluorocyclobutyl)benzene-1,2-diol
• 2229164-27-4
• EN300-1946415

• Inchi： 1S/C10H11F2NO2/c11-10(12)4-9(13,5-10)6-1-2-7(14)8(15)3-6/h1-3,14-15H,4-5,13H2
• InChI Key： QIHJRAYARBRORY-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC(=C(C=2)O)O)(C1)N)F

Computed Properties

• Exact Mass: 215.07578492g/mol
• Monoisotopic Mass: 215.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.5Ų

Additional information on 4-(1-amino-3,3-difluorocyclobutyl)benzene-1,2-diol

Comprehensive Overview of 4-(1-amino-3,3-difluorocyclobutyl)benzene-1,2-diol (CAS No. 2229164-27-4)

The compound 4-(1-amino-3,3-difluorocyclobutyl)benzene-1,2-diol (CAS No. 2229164-27-4) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the difluorocyclobutyl moiety and the benzene-1,2-diol backbone, make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a building block for novel therapeutics, especially in the context of targeting metabolic disorders and neurodegenerative diseases, which are among the most pressing health concerns today.

One of the key reasons for the growing interest in 4-(1-amino-3,3-difluorocyclobutyl)benzene-1,2-diol is its structural similarity to catecholamines, a class of compounds that play critical roles in the human nervous system. This similarity has led to investigations into its potential use in developing treatments for conditions such as Parkinson's disease and depression. Additionally, the incorporation of fluorine atoms, as seen in the difluorocyclobutyl group, is a common strategy in modern drug design to enhance metabolic stability and bioavailability, making this compound particularly appealing to pharmaceutical chemists.

In recent years, the demand for fluorinated organic compounds like 4-(1-amino-3,3-difluorocyclobutyl)benzene-1,2-diol has surged, driven by the need for more effective and safer drugs. This trend aligns with broader industry shifts toward precision medicine and personalized therapies. The compound's benzene-1,2-diol core also offers opportunities for further functionalization, enabling researchers to tailor its properties for specific applications. For instance, its potential as an antioxidant or anti-inflammatory agent is currently under exploration, addressing the rising consumer interest in natural and synthetic compounds that promote longevity and reduce oxidative stress.

From a synthetic chemistry perspective, the preparation of 4-(1-amino-3,3-difluorocyclobutyl)benzene-1,2-diol involves sophisticated techniques such as palladium-catalyzed cross-coupling reactions and fluorination protocols. These methods are frequently discussed in academic and industrial circles, as they are critical for producing high-purity compounds for research and development. The compound's CAS No. 2229164-27-4 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents, which is essential for maintaining transparency and reproducibility in research.

Another area where 4-(1-amino-3,3-difluorocyclobutyl)benzene-1,2-diol shows promise is in the development of advanced materials. Its aromatic and fluorinated components could be leveraged to create polymers with unique thermal and chemical stability, catering to industries such as electronics and aerospace. This versatility underscores the compound's potential beyond pharmaceuticals, aligning with the increasing interdisciplinary approach in modern science and technology.

As the scientific community continues to explore the applications of 4-(1-amino-3,3-difluorocyclobutyl)benzene-1,2-diol, its role in addressing global health challenges and technological advancements becomes increasingly evident. Whether in drug discovery, material science, or other cutting-edge fields, this compound represents a fascinating intersection of chemistry and innovation. Researchers and industry professionals alike are keen to unlock its full potential, making it a subject of ongoing and future studies.